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Compound of Interest

Compound Name: 2,5-Dibromophenol

Cat. No.: B1293422

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,5-Dibromophenol, a
halogenated aromatic compound with significant applications in organic synthesis and potential
relevance in medicinal chemistry. This document details its physicochemical properties,
synthesis and analytical methodologies, safety and handling protocols, and its role as a
versatile chemical intermediate. A key focus is placed on the emerging therapeutic relevance of
bromophenols as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a critical negative
regulator of the insulin signaling pathway, highlighting its potential in the development of novel
anti-diabetic agents.

Chemical and Physical Properties

2,5-Dibromophenol is a white to pale yellow crystalline solid.[1] Its chemical structure features
a phenol ring substituted with two bromine atoms at the 2 and 5 positions. This substitution
pattern significantly influences its reactivity and physical properties. The presence of the
electron-withdrawing bromine atoms increases the acidity of the phenolic hydroxyl group
compared to phenol itself.[2] It exhibits moderate solubility in organic solvents and is slightly
soluble in water.[1][2]

Table 1: Physicochemical Properties of 2,5-Dibromophenol
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Property Value Reference(s)
CAS Number 28165-52-8 [1]
Molecular Formula CeH4Br20 [1]
Molecular Weight 251.90 g/mol [3]

White to pale yellow
Appearance _ [1]
powder/solid

Melting Point 71-74 °C [4]
Boiling Point 244.6 £ 20.0 °C (Predicted) [1]
pKa 7.47 £ 0.10 (Predicted) [1]

B Slightly soluble in water,
Solubility [1]
chloroform, and methanol.[1]

GUXWVUVLXIJHQF-
InChl Key [5]
UHFFFAOYSA-N

Canonical SMILES C1=CC(=C(C=C1Br)O)Br

Synthesis of 2,5-Dibromophenol

2,5-Dibromophenol can be synthesized through various methods, most commonly involving
the diazotization of 2,5-dibromoaniline followed by hydrolysis.

Experimental Protocol: Synthesis from 2,5-
Dibromoaniline

This protocol is adapted from established literature procedures.[6]

Workflow for the Synthesis of 2,5-Dibromophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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